Cas no 816449-11-3 (1(2H)-Quinolinesulfonyl chloride, 3,4-dihydro-)

• Product name: 1(2H)-Quinolinesulfonyl chloride, 3,4-dihydro-
• CAS No: 816449-11-3
• MF: C₉H₁₀NO₂SCl
• MW: 231.6992
• CID: 1805604
• PubChem ID: 11593824

1(2H)-Quinolinesulfonyl chloride, 3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Quinolinesulfonyl chloride, 3,4-dihydro-
• 3,4-dihydro-2H-quinoline-1-sulfonyl chloride
• 816449-11-3
• DB-378209
• 3,4-Dihydroquinoline-1(2H)-sulfonyl chloride
• SCHEMBL5261945
• 3,4-Dihydro-1(2H)-quinolinesulfonyl chloride
• AKOS000140857
• DTXSID40469137

• Inchi： InChI=1S/C9H10ClNO2S/c10-14(12,13)11-7-3-5-8-4-1-2-6-9(8)11/h1-2,4,6H,3,5,7H2
• InChI Key： KZOLMXOHXUCZTK-UHFFFAOYSA-N
• SMILES： C1CC2=CC=CC=C2N(C1)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 231.0120774g/mol
• Monoisotopic Mass: 231.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8Ų
• XLogP3: 2.2